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Compound of Interest

Compound Name: 4-Chlorophenyl mesityl sulfone
CAS No.: 22944-35-0
Cat. No.: B11939437
\ J

This guide provides a comprehensive technical overview of 4-Chlorophenyl mesityl sulfone,
a diaryl sulfone of significant interest to researchers in organic synthesis and medicinal
chemistry. We will delve into its chemical identity, a detailed synthesis protocol grounded in
established principles, and the rationale behind its utility in the context of drug development.

Introduction: The Significance of the Diaryl Sulfone
Scaffold

The diaryl sulfone moiety is a cornerstone in medicinal chemistry, recognized for its presence in
a multitude of compounds with diverse therapeutic applications.[1][2] This structural motif is
valued for its chemical stability and its ability to act as a rigid scaffold, orienting aromatic
substituents in a defined three-dimensional space. This allows for precise interactions with
biological targets. Furthermore, the sulfone group is a potent hydrogen bond acceptor and its
incorporation can modulate a molecule's physicochemical properties, such as polarity and
metabolic stability, which are critical parameters in drug design.[3] 4-Chlorophenyl mesityl
sulfone serves as a quintessential example of this class, embodying the key structural features
that make diaryl sulfones a valuable scaffold for further chemical elaboration.

Chemical Identity and Physicochemical Properties

A precise understanding of a compound's properties is fundamental to its application in
research and development. The key identifiers and properties of 4-Chlorophenyl mesityl
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sulfone are summarized below.

Property Value Source
CAS Number 22944-35-0

Molecular Formula C1s5H15ClO2S

Molecular Weight 294.80 g/mol

CC1=CC(=C(C(=C1)C)S(=0)
(=0)C2=CC=C(C=C2)CI)C

Canonical SMILES

) White to off-white crystalline
Physical Appearance General knowledge
powder

N Soluble in many organic
Solubility vent [4]
solvents

Synthesis of 4-Chlorophenyl mesityl sulfone via
Friedel-Crafts Sulfonylation

The primary route for the synthesis of 4-Chlorophenyl mesityl sulfone is the Friedel-Crafts
sulfonylation of chlorobenzene with mesitylenesulfonyl chloride. This reaction is a classic
example of electrophilic aromatic substitution, where the mesitylenesulfonyl group is introduced
onto the chlorobenzene ring, predominantly at the para position due to steric hindrance at the
ortho positions from both the chloro and mesityl groups.[5]

Reaction Mechanism and Rationale

The reaction is catalyzed by a strong Lewis acid, typically anhydrous aluminum chloride (AICI3).
[5] The Lewis acid coordinates to the sulfonyl chloride, increasing the electrophilicity of the
sulfur atom and facilitating the formation of a sulfonyl cation or a highly polarized complex. This
electrophile is then attacked by the electron-rich 1t-system of the chlorobenzene ring. A
subsequent deprotonation step restores the aromaticity of the ring, yielding the final product
and regenerating the catalyst.
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Fig. 1: Simplified workflow for the Friedel-Crafts sulfonylation.

Detailed Experimental Protocol

This protocol is a representative procedure based on established Friedel-Crafts sulfonylation
methods.[5] Researchers should always perform a thorough risk assessment and adhere to all
institutional safety guidelines before conducting any chemical synthesis.

Reagents and Equipment:
» Mesitylenesulfonyl chloride

o Chlorobenzene (anhydrous)
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e Anhydrous aluminum chloride (AICI3)

¢ Dichloromethane (DCM, anhydrous)

e Hydrochloric acid (HCI), 1 M aqueous solution

e Saturated sodium bicarbonate solution

 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)

e Round-bottom flask with a magnetic stirrer

o Reflux condenser with a drying tube

¢ Addition funnel

e |ce bath

 Rotary evaporator

o Standard glassware for workup and purification

Procedure:

e Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser with a calcium chloride drying tube, and an addition funnel, add
anhydrous aluminum chloride (1.1 equivalents) to anhydrous dichloromethane under an inert
atmosphere (e.g., nitrogen or argon). Cool the suspension to 0°C in an ice bath.

o Addition of Reactants: Dissolve mesitylenesulfonyl chloride (1.0 equivalent) in anhydrous
chlorobenzene (used as both reactant and solvent). Add this solution dropwise to the stirred
suspension of aluminum chloride in dichloromethane over 30 minutes, maintaining the
temperature at 0°C.

o Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 12-18 hours. The progress of the reaction can be monitored by Thin
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Layer Chromatography (TLC).

o Workup: Upon completion, carefully quench the reaction by slowly pouring the mixture into a
beaker containing crushed ice and 1 M HCI. This will decompose the aluminum chloride

complex.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash
it sequentially with 1 M HCI, water, saturated sodium bicarbonate solution, and finally with
brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water or hexanes/ethyl acetate) to afford 4-Chlorophenyl mesityl
sulfone as a crystalline solid.

Applications in Drug Development and Medicinal
Chemistry

While specific clinical applications of 4-Chlorophenyl mesityl sulfone are not widely
documented, its structural class, the diaryl sulfones, is of significant interest in drug discovery.
[2] These compounds are recognized for a broad spectrum of biological activities, including
anti-inflammatory, antimicrobial, and anticancer properties.[1]

The utility of the diaryl sulfone scaffold can be attributed to several key features:

o Metabolic Stability: The sulfone group is generally resistant to metabolic degradation, which
can lead to improved pharmacokinetic profiles of drug candidates.

o Structural Rigidity: The tetrahedral geometry of the sulfone group provides a rigid linker
between the two aryl rings, which can be advantageous for optimizing binding to a specific
protein target.

» Hydrogen Bonding Capacity: The two oxygen atoms of the sulfone group can act as
hydrogen bond acceptors, facilitating interactions with biological macromolecules.
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4-Chlorophenyl mesityl sulfone, with its distinct substitution pattern, serves as a valuable
building block for creating libraries of more complex molecules for biological screening. The
chloro and mesityl groups provide handles for further functionalization through various cross-
coupling reactions, allowing for the systematic exploration of the structure-activity relationship
(SAR) of novel therapeutic agents. For instance, indolyl aryl sulfones have been investigated
as potential inhibitors of HIV-1 non-nucleoside reverse transcriptase.[6]
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Fig. 2: Relationship between the properties and applications of the diaryl sulfone scaffold.

Conclusion

4-Chlorophenyl mesityl sulfone, with its well-defined chemical identity (CAS No. 22944-35-
0), is a representative member of the diaryl sulfone class of compounds. Its synthesis via
Friedel-Crafts sulfonylation is a robust and well-understood process in organic chemistry. While
direct therapeutic applications of this specific molecule are not yet established, its structural
features make it and similar diaryl sulfones valuable scaffolds and intermediates in the design
and synthesis of new therapeutic agents. This guide provides the foundational knowledge for
researchers and drug development professionals to effectively utilize this compound in their
scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]

¢ 2. chemistryviews.org [chemistryviews.org]

¢ 3. chemrxiv.org [chemrxiv.org]

¢ 4. chemimpex.com [chemimpex.com]

¢ 5. Friedel-Crafts reaction - Wikipedia [en.wikipedia.org]

¢ 6. Identification of CD44 as a surface biomarker for drug resistance by surface proteome
signature technology - PubMed [pubmed.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [An In-depth Technical Guide to 4-Chlorophenyl mesityl
sulfone]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.researchgate.net/figure/Drugs-with-diaryl-sulfone-and-catechol-skeletons_fig1_329188090
https://www.benchchem.com/product/b11939437?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorophenyl-mesityl-sulfone
https://en.wikipedia.org/wiki/Friedel%E2%80%93Crafts_reaction
https://www.researchgate.net/publication/371536735_A_New_Avenue_to_Diversity-Oriented_Synthesis_of_Diaryl_Sulfones
https://www.chemistryviews.org/details/news/2861041/Diaryl_Sulfone_Synthesis.html
https://pubmed.ncbi.nlm.nih.gov/39411948/
https://chemrxiv.org/engage/chemrxiv/article-details/6603d6118318721c5f07323b
https://www.benchchem.com/product/b11939437?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Drugs-with-diaryl-sulfone-and-catechol-skeletons_fig1_320113432
https://www.chemistryviews.org/details/ezine/5334941/Diaryl_Sulfone_Synthesis/
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/661e483591aefa6ce1ab4332/original/a-new-reagent-to-access-methyl-sulfones.pdf
https://www.chemimpex.com/products/27503
https://en.wikipedia.org/wiki/Friedel%E2%80%93Crafts_reaction
https://pubmed.ncbi.nlm.nih.gov/21357442/
https://pubmed.ncbi.nlm.nih.gov/21357442/
https://www.benchchem.com/product/b11939437#4-chlorophenyl-mesityl-sulfone-cas-number
https://www.benchchem.com/product/b11939437#4-chlorophenyl-mesityl-sulfone-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11939437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b11939437#4-chlorophenyl-mesityl-sulfone-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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